Cas no 175277-01-7 (4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile)

• Product Name: 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile
• CAS No: 175277-01-7
• MF: C₁₃H₇F₃N₂O
• MW: 264.202693223953
• MDL: MFCD00173780
• CID: 111954
• PubChem ID: 720365
• Update Time: 2025-05-26

4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile
• 2-(4-CYANOPHENOXY)-5-(TRIFLUOROMETHYL)PYRIDINE
• 4-[5-(trifluoromethyl)pyridin-2-yl]oxybenzonitrile
• 4-{[5-(Trifluoromethyl)-2-pyridinyl] oxy}benzenecarbonitrile
• Benzonitrile,4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-
• 2-(2-HYDROXYETHYL)-1-METHYLPYRROLIDINE,BP STANDARD
• 4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]benzonitrile
• 4-[5-(trifluoromethyl)-2-pyridyloxy]benzenecarbonitrile
• 4-(5-Trifluoromethylpyridin-2-yloxy)phenylacetonitrile
• BUTTPARK 43\57-99
• 2-(4-CYANOPHENOXY)-5-(TRIFLUOROMETHYL)PY
• 4-[[5-(TRIFLUOROMETHYL)-2-PYRIDYL]OXY]BENZONITRILE
• 4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}benzonitrile
• BENZONITRILE,4-[[5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXY]
• 4-{[5-(trifluoromethyl)-2-pyridinyl]oxy}benzenecarbonitrile
• 4-{[5-(trifluoromethyl)-2-pyridinyl]oxy}benzonitrile
• Maybridge1_008624
• 4-[5-(trifluoromethyl)pyr
• SCHEMBL6982061
• J-513172
• A811993
• AI-204/31713055
• IPRJCIVGKWLASQ-UHFFFAOYSA-N
• HMS565P22
• 4-(5-(trifluoromethyl)pyridin-2-yloxy)benzonitrile
• 4-{[5-(Trifluoromethyl)-2-pyridyl]oxy}benzonitrile
• MFCD00173780
• CS-0157436
• FT-0608632
• Benzonitrile, 4-[[5-(trifluoromethyl)-2-pyridinyl]oxy]-
• DTXSID90352161
• D82059
• AKOS000269861
• 11T-0288
• 175277-01-7
• AKOS BBS-00005268
• 2-(4-Cyanophenoxy)-5-(trifluoromethyl)pyridine97%
• 2-(4-Cyanophenoxy)-5-(trifluoromethyl)pyridine 97%
• STL229887
• DB-025697

• MDL： MFCD00173780
• Inchi： 1S/C13H7F3N2O/c14-13(15,16)10-3-6-12(18-8-10)19-11-4-1-9(7-17)2-5-11/h1-6,8H
• InChI Key： IPRJCIVGKWLASQ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)OC1C=CC(C#N)=CC=1)(F)F

Computed Properties

• Exact Mass: 264.05100
• Monoisotopic Mass: 264.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Experimental Properties

• Density: 1.38
• Melting Point: 85 °C
• Boiling Point: 353 ºC
• Flash Point: 167 ºC
• Refractive Index: 1.589
• PSA: 45.91000
• LogP: 3.76438

4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• Safety Term：S36/37
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22

Additional information on 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile

4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile: A Comprehensive Overview

4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile, identified by the CAS number 175277-01-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a trifluoromethyl group and a benzonitrile moiety linked via an ether bond. The presence of the trifluoromethyl group imparts electronic and steric effects, making this compound highly versatile in various chemical reactions and biological assays.

The synthesis of 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile typically involves multi-step organic reactions, including nucleophilic aromatic substitution, coupling reactions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the ether linkage between the pyridine and benzonitrile groups.

In terms of pharmacological applications, 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile has shown promising activity in various biological assays. Studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, making it a candidate for drug development targeting diseases such as cancer and neurodegenerative disorders. The trifluoromethyl group plays a crucial role in enhancing the compound's bioavailability and stability in vivo, which are critical factors for its therapeutic potential.

Recent research has also explored the application of this compound in agrochemicals, particularly as a potential herbicide or fungicide. Its ability to inhibit specific plant enzymes without causing significant toxicity to non-target organisms makes it an attractive candidate for sustainable agricultural practices. Field trials have shown promising results, with improved crop yields and reduced environmental impact compared to traditional chemical agents.

The physical properties of 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile are well-documented, including its melting point, solubility, and stability under various conditions. These properties are essential for its formulation into practical applications such as pharmaceutical tablets or agricultural sprays. Advanced characterization techniques like NMR spectroscopy and mass spectrometry have been employed to confirm the compound's purity and structure, ensuring its reliability in industrial settings.

In conclusion, 4-((5-(Trifluoromethyl)pyridin-2-yl)oxy)benzonitrile (CAS 175277-01-) is a multifaceted compound with vast potential across multiple industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical innovation. As research continues to uncover new avenues for its use, this compound is poised to make significant contributions to both scientific progress and industrial development.